(2S,4S)-4-(2-Bromo-4-chlorophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• IUPAC Name: (2S,4S)-4-(2-bromo-4-chlorophenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C16H19BrClNO5/c1-16(2,3)24-15(22)19-8-10(7-12(19)14(20)21)23-13-5-4-9(18)6-11(13)17/h4-6,10,12H,7-8H2,1-3H3,(H,20,21)/t10-,12-/m0/s1
• InChI Key: DNLFSLRQSMZBAT-JQWIXIFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)OC2=C(C=C(C=C2)Cl)Br
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)O)OC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H19BrClNO5
• Molecular Weight: 420.7 g/mol

Description

(2S,4S)-4-(2-Bromo-4-chlorophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C16H19BrClNO5 and its molecular weight is 420.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Asymmetric Hydrogenations : The preparation of a related compound, (2S,4S)-MOD-BPPM, and its application in asymmetric hydrogenations of (Z)-2-acetamidoacrylic acid derivatives has been described, showcasing its potential in catalytic processes (Takahashi & Achiwa, 1989).

• Catalysis in Hydroformylation : A study on the platinum-catalyzed asymmetric hydroformylation of olefins using various chiral ligands, including derivatives of (2S,4S)-4-(dibenzophospholyl)pyrrolidine, highlights its role in catalytic systems (Stille et al., 1991).

• Synthesis of Piperidinedicarboxylic Acids : Research on the asymmetric synthesis of trans-2,3-piperidinedicarboxylic acid and trans-3,4-piperidinedicarboxylic acid derivatives from compounds similar to the subject compound has been conducted, demonstrating its utility in complex organic syntheses (Xue et al., 2002).

• Synthesis of Enantiopure Compounds : A study demonstrates the efficient and enantiopure synthesis of (S)-2-(2,4′-bithiazol-2-yl)pyrrolidine from a related compound, indicating its use in the synthesis of stereochemically complex molecules (Just‐Baringo et al., 2011).

• Combinatorial Chemistry : The solution-phase combinatorial synthesis of (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides using a related intermediate shows the compound's relevance in the development of combinatorial libraries for drug discovery (Malavašič et al., 2007).

• Improved Asymmetric Hydrogenation : Analogues of (2S,4S)-N-(t-butoxycarbonyl)-4-(diphenylphosphino)-2-[(diphenylphosphino)methyl]pyrrolidine have been prepared for more effective asymmetric hydrogenation of dimethyl itaconate, showcasing advances in asymmetric synthesis techniques (Inoguchi et al., 1989).